5-chloro-N-(2-(1-methyl-7-oxo-1H-pyrrolo[2,3-c]pyridin-6(7H)-yl)ethyl)thiophene-2-carboxamide
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Description
5-chloro-N-(2-(1-methyl-7-oxo-1H-pyrrolo[2,3-c]pyridin-6(7H)-yl)ethyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C15H14ClN3O2S and its molecular weight is 335.81. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis
Thiazolo[5,4-d]pyrimidines with Molluscicidal Properties : Research explored the synthesis of thiazolo[5,4-d]pyrimidines and their derivatives, showing potential molluscicidal properties against snails hosting schistosomiasis, indicating applications in pest control and disease prevention (El-bayouki & Basyouni, 1988).
Chromone-3-carboxamides Reactions : A study on the reaction of chromone-3-carboxamides with cyanothioacetamide, leading to the formation of novel compounds, which could have implications in developing new materials or pharmaceuticals (Kornev, Tishin, & Sosnovskikh, 2019).
Antioxidant Activity of Pyrrolidine Derivatives : Investigation into pyrrolidine derivatives for antioxidant activities, suggesting their potential in combating oxidative stress-related diseases (Tumosienė et al., 2019).
Antimicrobial and Anticonvulsant Studies
1,3,4-Oxadiazole Thioether Derivatives : The design, synthesis, and evaluation of 1,3,4-oxadiazole thioether derivatives for their antibacterial activities against specific pathogens, offering insights into new antimicrobial agents (Song et al., 2017).
Anticonvulsant Enaminones : Analysis of anticonvulsant enaminones' crystal structures, contributing to the understanding of their potential therapeutic applications (Kubicki, Bassyouni, & Codding, 2000).
Properties
IUPAC Name |
5-chloro-N-[2-(1-methyl-7-oxopyrrolo[2,3-c]pyridin-6-yl)ethyl]thiophene-2-carboxamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClN3O2S/c1-18-7-4-10-5-8-19(15(21)13(10)18)9-6-17-14(20)11-2-3-12(16)22-11/h2-5,7-8H,6,9H2,1H3,(H,17,20) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFSYQZVKPCRCGN-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC2=C1C(=O)N(C=C2)CCNC(=O)C3=CC=C(S3)Cl |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClN3O2S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.8 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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